Cas no 18209-43-3 (1-Pentalenecarboxylicacid, octahydro-, (1R,3aR,6aR)-rel-)

• Product Name: 1-Pentalenecarboxylicacid, octahydro-, (1R,3aR,6aR)-rel-
• CAS No: 18209-43-3
• MF: C₉H₁₄O₂
• MW: 154.206263065338
• CID: 122839
• PubChem ID: 71311323
• Update Time: 2025-08-05

1-Pentalenecarboxylicacid, octahydro-, (1R,3aR,6aR)-rel- Chemical and Physical Properties

Names and Identifiers

• 1-Pentalenecarboxylicacid, octahydro-, (1R,3aR,6aR)-rel-
• CIS-BICYCLO(3.3.0)OCTANE-2-CARBOXYLIC
• Octahydro-1-pentalenecarboxylic acid
• (+-)-(3ar,6ac)-3,3a,4,5,6,6a-Hexahydro-pentalen-2-carbonsaeure
• (+-)-(3ar,6ac)-3,3a,4,5,6,6a-hexahydro-pentalene-2-carboxylic acid
• (+-)-(3ar,6ac)-Octahydro-pentalen-1c-carbonsaeure
• (+-)-(3ar,6ac)-octahydro-pentalene-1c-carboxylic acid
• 2-Pentalenecarboxylicacid,1,3a,4,5,6,6a-hexahydro-(6CI)
• ACMC-20mibk
• AG-D-33307
• CTK0H2943
• exo,cis-Bicyclo< 3.3.0> octan-carbonsaeure-(2)
• exo-cis-bicyclo< 3.3.0> octane-2-carboxylic acid
• 18209-43-3
• (1S,3aS,6aS)-1,2,3,3a,4,5,6,6a-octahydropentalene-1-carboxylic acid
• rac-(1S,3aS,6aS)-Octahydro-1-pentalenecarboxylic acid
• MFCD26954607

• Inchi： 1S/C9H14O2/c10-9(11)8-5-4-6-2-1-3-7(6)8/h6-8H,1-5H2,(H,10,11)/t6-,7-,8-/m0/s1
• InChI Key： AMDLMIANEBVNEY-FXQIFTODSA-N
• SMILES： OC([C@H]1CC[C@@H]2CCC[C@@H]21)=O

Computed Properties

• Exact Mass: 154.099379685g/mol
• Monoisotopic Mass: 154.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3Ų